Cas no 1060200-51-2 (N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide)

• Product Name: N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide
• CAS No: 1060200-51-2
• MF: C₂₅H₂₁N₃O₂
• MW: 395.453145742416
• CID: 6328906
• PubChem ID: 25883859
• Update Time: 2025-07-21

N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide
• F5228-0139
• 1060200-51-2
• N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)-N-phenylacetamide
• VU0637913-1
• N-benzyl-2-(6-oxo-4-phenylpyrimidin-1-yl)-N-phenylacetamide
• AKOS024501248

• Inchi： 1S/C25H21N3O2/c29-24-16-23(21-12-6-2-7-13-21)26-19-27(24)18-25(30)28(22-14-8-3-9-15-22)17-20-10-4-1-5-11-20/h1-16,19H,17-18H2
• InChI Key： ANNZKIMOFYRJTC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C2C=CC=CC=2)=CC1=O)N(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.16337692g/mol
• Monoisotopic Mass: 395.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide

Professional Introduction to N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide (CAS No. 1060200-51-2)

N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. This compound, identified by the CAS number 1060200-51-2, belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities. The molecular structure of this compound incorporates several key functional groups, including a benzyl group, a pyrimidinone core, and a phenylacetamide moiety, which collectively contribute to its unique chemical properties and biological relevance.

The significance of N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-phenylacetamide lies in its potential as a pharmacophore in the design of novel therapeutic agents. Pyrimidine derivatives have long been recognized for their role in various biological processes, and modifications to their core structure can lead to compounds with enhanced efficacy and selectivity. The presence of the 6-oxo-4-phenyl-1,6-dihydropyrimidin scaffold suggests that this compound may exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer, inflammation, and infectious disorders. Furthermore, the incorporation of a phenylacetamide group enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. These techniques allow researchers to predict the binding affinity of N-benzyl-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin)-N-phenolacetamide to target proteins with high accuracy. This has led to several innovative studies exploring its potential as an anti-inflammatory agent. For instance, preliminary in vitro studies have indicated that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By modulating the activity of these enzymes, N-benzyl-2-(6o^xo-4-phenyl-1,6-dihydropyrimidin-1y)-N-phenylacetamide, could potentially reduce inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-benzyl-2-(6-o